Cas no 94021-71-3 (Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI))

• Product name: Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
• CAS No: 94021-71-3
• MF: C₂₁H₂₉NO₂
• MW: 327.460466146469
• CID: 810118
• PubChem ID: 25076561

Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(octahydro-5,5-dimethyl-2-naphthalenyl)methylene]amino]-, methyl ester(9CI)
• methyl 2-[(5,5-dimethyl-2,3,4,6,7,8-hexahydro-1H-naphthalen-2-yl)methylideneamino]benzoate
• methyl 2-[[(octahydro-5,5-dimethyl-2-naphthyl)methylene]amino]benzoate
• 94021-71-3
• EINECS 301-463-4
• Methyl 2-(((octahydro-5,5-dimethyl-2-naphthyl)methylene)amino)benzoate

• Inchi： InChI=1S/C21H27NO2/c1-21(2)12-6-7-16-13-15(10-11-18(16)21)14-22-19-9-5-4-8-17(19)20(23)24-3/h4-5,7-9,14-15,18H,6,10-13H2,1-3H3
• InChI Key： HYWBKWFKDHFAGD-UHFFFAOYSA-N
• SMILES： CC1(CCC=C2C1CCC(C2)C=NC3=CC=CC=C3C(=O)OC)C

Computed Properties

• Exact Mass: 325.204179104g/mol
• Monoisotopic Mass: 325.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.7Ų